N-(2-{[(2-methoxyphenoxy)acetyl]amino}-4-methylphenyl)-2-furamide

• IUPAC Name: N-[2-[[2-(2-methoxyphenoxy)acetyl]amino]-4-methylphenyl]furan-2-carboxamide
• InChI: InChI=1S/C21H20N2O5/c1-14-9-10-15(23-21(25)19-8-5-11-27-19)16(12-14)22-20(24)13-28-18-7-4-3-6-17(18)26-2/h3-12H,13H2,1-2H3,(H,22,24)(H,23,25)
• InChI Key: RQBTUHCLDLPRNH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=CC=CO2)NC(=O)COC3=CC=CC=C3OC
• Molecular Formula: C21H20N2O5
• Molecular Weight: 380.4 g/mol

Description

The compound “N-(2-{[(2-methoxyphenoxy)acetyl]amino}-4-methylphenyl)-2-furamide” is an organic compound containing several functional groups. These include an amide group (-CONH2), a methoxy group (-OCH3), and a phenyl group (a ring of 6 carbon atoms, also known as a benzene ring). The presence of these functional groups can influence the compound’s reactivity and properties.

Molecular Structure Analysis

The molecular structure of a compound can be determined by various spectroscopic techniques such as NMR, IR, and mass spectrometry. Unfortunately, without access to this data for the specific compound, a detailed molecular structure analysis cannot be provided.

Chemical Reactions Analysis

The chemical reactivity of a compound is influenced by its functional groups. For instance, the amide group might undergo hydrolysis, the methoxy group might participate in nucleophilic substitution reactions, and the phenyl group might undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

Physical and chemical properties such as melting point, boiling point, solubility, and stability are typically determined experimentally. Without this data, it’s not possible to provide a detailed analysis of the compound’s physical and chemical properties.

Mechanism of Action

The mechanism of action of a compound typically refers to how it interacts with biological systems, which is particularly relevant for drugs or bioactive compounds. Without specific studies or data on this compound, it’s not possible to provide information on its mechanism of action.

Safety and Hazards

Information on the safety and hazards of a compound is typically provided in its Material Safety Data Sheet (MSDS). Without an MSDS for this specific compound, it’s not possible to provide detailed safety and hazard information.

Future Directions

Future research on this compound could involve determining its physical and chemical properties, studying its reactivity, investigating its potential uses, and assessing its safety and environmental impact.